Cas no 36316-74-2 (3-(2,6-Dichlorophenyl)butanoic acid)

• Product Name: 3-(2,6-Dichlorophenyl)butanoic acid
• CAS No: 36316-74-2
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5964099
• PubChem ID: 83389226
• Update Time: 2025-06-25

3-(2,6-Dichlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 36316-74-2
• 3-(2,6-dichlorophenyl)butanoic acid
• EN300-1984961
• SCHEMBL20280098
• 3-(2,6-Dichlorophenyl)butanoic acid

• Inchi： 1S/C10H10Cl2O2/c1-6(5-9(13)14)10-7(11)3-2-4-8(10)12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： VIQGQVUHXIJDHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)CC(=O)O)Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-Dichlorophenyl)butanoic acid

3-(2,6-Dichlorophenyl)butanoic Acid: A Comprehensive Overview

3-(2,6-Dichlorophenyl)butanoic acid, also known by its CAS number 36316-74-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanoic acid backbone with a 2,6-dichlorophenyl group. The molecule's structure plays a pivotal role in its chemical reactivity and potential applications.

The synthesis of 3-(2,6-Dichlorophenyl)butanoic acid typically involves multi-step organic reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the dichlorophenyl group. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most intriguing aspects of this compound is its versatility in various chemical transformations. The presence of both acidic and aromatic groups makes it a valuable precursor in organic synthesis. For example, the carboxylic acid group can be readily converted into esters or amides, expanding its utility in drug design and polymer chemistry. Moreover, the dichlorophenyl group imparts unique electronic properties, making it suitable for applications in optoelectronic materials.

Recent studies have highlighted the potential of 3-(2,6-Dichlorophenyl)butanoic acid in the development of advanced materials. Researchers have investigated its role as a building block for self-assembling monolayers and stimuli-responsive polymers. These materials exhibit promising properties for use in sensors, drug delivery systems, and flexible electronics. The compound's ability to form stable covalent bonds with other functional groups further enhances its applicability in these areas.

In addition to its material science applications, 3-(2,6-Dichlorophenyl)butanoic acid has shown potential in pharmacological research. Its structural similarity to certain bioactive compounds has led to investigations into its role as a lead molecule for drug development. Studies have demonstrated that this compound exhibits moderate activity against several enzyme targets, suggesting its potential as a scaffold for designing novel therapeutic agents.

The physical and chemical properties of 3-(2,6-Dichlorophenyl)butanoic acid are well-documented. It exists as a crystalline solid at room temperature with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the dichlorophenyl group and the carboxylic acid moiety.

The environmental impact of 3-(2,6-Dichlorophenyl)butanoic acid has also been a topic of recent research. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its biodegradation. Efforts are underway to develop eco-friendly methods for synthesizing and disposing of this compound to minimize its environmental footprint.

In conclusion, 3-(2,6-Dichlorophenyl)butanoic acid, CAS number 36316-74-2, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.